Cas no 1150-55-6 (3,5-Pyridinedicarboxylicacid, 2,4,6-trimethyl-, 3,5-diethyl ester)

• Product Name: 3,5-Pyridinedicarboxylicacid, 2,4,6-trimethyl-, 3,5-diethyl ester
• CAS No: 1150-55-6
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 139511
• PubChem ID: 99572
• Update Time: 2025-04-19

3,5-Pyridinedicarboxylicacid, 2,4,6-trimethyl-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 2,4,6-trimethyl-, 3,5-diethyl ester
• 3,5-Diethoxycarbonyl-2,4,6-trimethylpyridine
• diethyl 1,4-dihydro-2,4,6-trimethyl-3,5-pyridinedicarboxylate
• diethyl 2,4,6-trimethylpyridine-3,5-dicarboxylate
• NSC-243815
• Diethyl 2,4,6-trimethyl-3,5-pyridinedicarboxylate #
• 2,4,6-trimethylpyridine-3,5-di-carboxylic acid diethyl ester
• DTXSID60921585
• IJHKOUDBKFONBB-UHFFFAOYSA-N
• 3,5-Pyridinedicarboxylic acid, 2,4,6-trimethyl-, diethyl ester
• SCHEMBL22192888
• AKOS024323373
• NSC 243815
• DDTPC
• Diethyl 2,4,6-trimethyl-3,5-pyridinedicarboxylate
• 1150-55-6
• PW7DS4L6F7
• Oprea1_476206
• 3,5-Diethyl 2,4,6-trimethyl-3,5-pyridinedicarboxylate
• UNII-PW7DS4L6F7
• NSC243815

• Inchi： 1S/C14H19NO4/c1-6-18-13(16)11-8(3)12(14(17)19-7-2)10(5)15-9(11)4/h6-7H2,1-5H3
• InChI Key： IJHKOUDBKFONBB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NC(C)=C(C(=O)OCC)C=1C)=O

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49
• LogP: 2.36020